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Compound of Interest

Compound Name: Diphenylmethanol-d5

Cat. No.: B121720 Get Quote

Audience: Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core chemical and physical

properties of Diphenylmethanol-d5. It includes detailed experimental protocols for its

synthesis and visual workflows for its primary applications, serving as an essential resource for

professionals in research and drug development. Diphenylmethanol-d5 is the deuterium-

labeled form of Diphenylmethanol and is primarily utilized as an internal standard for

quantitative analysis by NMR, GC-MS, or LC-MS, and as a tracer in metabolic studies.[1] The

incorporation of stable heavy isotopes like deuterium can be crucial for evaluating the

pharmacokinetic and metabolic profiles of drug candidates.[1]

Core Chemical and Physical Properties
The fundamental properties of Diphenylmethanol-d5 are summarized below. Data for the non-

deuterated analogue, Diphenylmethanol, are included for comparison where specific data for

the deuterated compound is not readily available.
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Property Value Reference

IUPAC Name

(2,3,4,5,6-

pentadeuteriophenyl)-

phenylmethanol

[2][3]

Synonyms

Benzhydrol-d5, α-

Phenylbenzenemethanol-d5,

Diphenylcarbinol-d5

[2][4]

CAS Number 95450-78-5 [1][4]

Molecular Formula C₁₃H₇D₅O [4]

Molecular Weight 189.26 g/mol [1][4]

Appearance Solid [1]

Melting Point
65-67 °C (for non-deuterated

Diphenylmethanol)
[5][6]

Boiling Point
297-298 °C (for non-

deuterated Diphenylmethanol)
[5][7]

Solubility
Insoluble in water; Soluble in

alcohol, ether, chloroform
[8][9]

Isotopic Purity ≥98 atom % D [3]

Chemical Purity ≥98% [3]

SMILES

OC(C1=CC=CC=C1)C2=C([2H

])C([2H])=C([2H])C([2H])=C2[2

H]

[1]

Experimental Protocols
A detailed methodology for the synthesis of Diphenylmethanol-d5 is crucial for researchers

requiring this labeled compound. The following protocol is based on the reduction of a

deuterated precursor.

Synthesis of Diphenylmethanol-d5 via Reduction of Benzophenone-d10
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This procedure details the synthesis of Diphenylmethanol-d5 through the chemical reduction

of Benzophenone-d10 using sodium borohydride.[10]

Materials:

Benzophenone-d10 (5.5 g)

Methanol (50 mL)

Sodium borohydride (1.0 g)

6M Hydrochloric Acid (HCl)

Diethyl ether

Anhydrous magnesium sulfate

Hexanes

Round-bottom flask

Reflux condenser

Ice bath

Steam bath

Separatory funnel

Procedure:

Dissolution: Dissolve 5.5 g of Benzophenone-d10 in 50 mL of methanol within a round-

bottom flask.

Cooling: Cool the resulting solution in an ice bath.

Reduction: Slowly and carefully add 1.0 g of sodium borohydride to the cooled solution over

a 10-minute period.
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Reflux: Once the initial vigorous reaction has ceased, attach a reflux condenser to the flask

and heat the mixture on a steam bath for 30 minutes.[10]

Quenching & Acidification: Cool the reaction mixture again in an ice bath and acidify it with

6M HCl.

Extraction: Transfer the mixture to a separatory funnel and extract the product with two 50

mL portions of diethyl ether.

Washing and Drying: Combine the organic layers and wash them with water. Subsequently,

dry the organic phase over anhydrous magnesium sulfate.

Solvent Evaporation: Evaporate the diethyl ether to yield the crude Diphenylmethanol-d5
product.

Purification: The crude product can be further purified by recrystallization from hexanes to

achieve higher purity.[10]

Applications and Workflows
The primary application of Diphenylmethanol-d5 is as a stable isotope-labeled internal

standard in quantitative mass spectrometry. Below are diagrams illustrating the synthetic

pathway and a typical analytical workflow.
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Synthesis Workflow for Diphenylmethanol-d5

Step 1: Reduction Reaction

Step 2: Workup & Purification

Benzophenone-d10 in Methanol

Reaction Mixture (Reflux, 30 min)

Sodium Borohydride (NaBH4)

Slow addition
in ice bath

Acidification (6M HCl)

Extraction with Diethyl Ether

Washing & Drying

Solvent Evaporation

Purification (Recrystallization)

Diphenylmethanol-d5 (Final Product)

Click to download full resolution via product page

Synthetic workflow for Diphenylmethanol-d5.
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Workflow: Diphenylmethanol-d5 as an Internal Standard in LC-MS

Sample Preparation

Analysis

Data Processing

Biological/Test Sample
(Containing unlabeled analyte)

Spike with known amount of
Diphenylmethanol-d5 (Internal Standard)

Sample Extraction
(e.g., SPE, LLE)

UPLC/HPLC Separation

Mass Spectrometry Detection
(e.g., QqQ, Q-TOF)

Generate Extracted Ion
Chromatograms (EICs)

Calculate Peak Area Ratio
(Analyte / Internal Standard)

Quantify Analyte Concentration
using Calibration Curve

Final Concentration Result

Click to download full resolution via product page

Using Diphenylmethanol-d5 as an internal standard.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b121720?utm_src=pdf-body-img
https://www.benchchem.com/product/b121720?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b121720?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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